Cas no 1261920-26-6 (5-(3-Acetylphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(3-Acetylphenyl)-3-trifluoromethylphenol
• CAS No: 1261920-26-6
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• MDL: MFCD18316279
• CID: 2763528
• PubChem ID: 53222002
• Update Time: 2025-06-24

5-(3-Acetylphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-ACETYLPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 1261920-26-6
• MFCD18316279
• 5-(3-Acetylphenyl)-3-trifluoromethylphenol, 95%
• DTXSID50686590
• 1-[3'-Hydroxy-5'-(trifluoromethyl)[1,1'-biphenyl]-3-yl]ethan-1-one
• 5-(3-Acetylphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316279
• Inchi： 1S/C15H11F3O2/c1-9(19)10-3-2-4-11(5-10)12-6-13(15(16,17)18)8-14(20)7-12/h2-8,20H,1H3
• InChI Key： SIVNFVSLMQSVQT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1C=CC=C(C(C)=O)C=1)O)(F)F

Computed Properties

• Exact Mass: 280.07111408Da
• Monoisotopic Mass: 280.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-(3-Acetylphenyl)-3-trifluoromethylphenol

5-(3-Acetylphenyl)-3-trifluoromethylphenol (CAS No. 1261920-26-6): A Comprehensive Overview

5-(3-Acetylphenyl)-3-trifluoromethylphenol (CAS No. 1261920-26-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 5-(3-Acetylphenyl)-3-trifluoromethylphenol.

The molecular formula of 5-(3-Acetylphenyl)-3-trifluoromethylphenol is C₁₄H₁₁F₃O₂, and its molecular weight is 274.24 g/mol. The compound features a phenolic hydroxyl group and a trifluoromethyl group, which are key functional groups that contribute to its chemical reactivity and biological activity. The presence of the acetyl group on the phenyl ring further enhances its stability and solubility properties.

In terms of synthesis, 5-(3-Acetylphenyl)-3-trifluoromethylphenol can be prepared through a multi-step process involving the reaction of 3-acetylbenzaldehyde with 3-trifluoromethylphenol in the presence of a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as the use of microwave-assisted reactions and solvent-free conditions, which have significantly improved the yield and purity of the final product.

The biological activities of 5-(3-Acetylphenyl)-3-trifluoromethylphenol have been extensively studied in various in vitro and in vivo models. One of the most notable findings is its potent anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-(3-Acetylphenyl)-3-trifluoromethylphenol has also demonstrated significant antioxidant activity. Studies have indicated that it can scavenge free radicals and protect cells from oxidative stress, which is a key factor in many chronic diseases such as cardiovascular disease and neurodegenerative disorders. This dual action—anti-inflammatory and antioxidant—positions 5-(3-Acetylphenyl)-3-trifluoromethylphenol as a promising therapeutic agent with broad-spectrum benefits.

In addition to its pharmacological properties, 5-(3-Acetylphenyl)-3-trifluoromethylphenol has been explored for its potential use in drug delivery systems. The compound's unique chemical structure allows it to be easily modified to enhance its pharmacokinetic properties, such as bioavailability and half-life. For example, conjugation with polymeric carriers or encapsulation in liposomes can improve its stability and targeted delivery to specific tissues or organs.

The safety profile of 5-(3-Acetylphenyl)-3-trifluoromethylphenol has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low cytotoxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 5-(3-Acetylphenyl)-3-trifluoromethylphenol (CAS No. 1261920-26-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for the development of new therapeutic agents. As research continues to advance, it is likely that we will see more innovative uses for this compound in the near future.